molecular formula C10H16O4 B8612144 Diethyl 2-methylcyclopropane-1,1-dicarboxylate

Diethyl 2-methylcyclopropane-1,1-dicarboxylate

Cat. No.: B8612144
M. Wt: 200.23 g/mol
InChI Key: PDEFRJUZLGHAPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Diethyl 2-methylcyclopropane-1,1-dicarboxylate is a useful research compound. Its molecular formula is C10H16O4 and its molecular weight is 200.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H16O4

Molecular Weight

200.23 g/mol

IUPAC Name

diethyl 2-methylcyclopropane-1,1-dicarboxylate

InChI

InChI=1S/C10H16O4/c1-4-13-8(11)10(6-7(10)3)9(12)14-5-2/h7H,4-6H2,1-3H3

InChI Key

PDEFRJUZLGHAPJ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1(CC1C)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 50.6 g of trimethylsulphoxonium iodide in 400 cm3 of dimethyl sulphoxide there are added, in one go, 8.84 g of 60% sodium hydride in oil. The reaction mixture is stirred for 2 hours and then a solution of 43.3 g of diethyl ethylidenemalonate in 200 cm3 of dimethyl sulphoxide is added dropwise over a period of 15 minutes. After stirring for 16 h, a mixture of ice and 100 cm3 of 1N hydrochloric acid is added and then the reaction mixture is extracted with ether (3×200 cm3). The combined organic phases are washed with sodium chloride solution and then dried over sodium sulphate and evaporated. Chromatography on silica gel (dichloromethane/cyclohexane: 75/25) allows 37.5 g of expected product to be isolated.
Quantity
50.6 g
Type
reactant
Reaction Step One
Quantity
8.84 g
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One
Quantity
43.3 g
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
solvent
Reaction Step Two
Quantity
100 mL
Type
reactant
Reaction Step Three

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